Cas no 1806718-34-2 (6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806718-34-2
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829558
• Update Time: 2025-06-25

6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H8F3NO4/c1-4-5(3-7(15)16)2-6(14)13-8(4)17-9(10,11)12/h2H,3H2,1H3,(H,13,14)(H,15,16)
• InChI Key： ODXQGERKDQHTFS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(=CC(N1)=O)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid

6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic Acid: A Comprehensive Overview

6-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid, identified by the CAS registry number 1806718-34-2, is a chemically synthesized compound with a complex molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which serves as the central framework, with various substituents attached at specific positions to confer unique chemical and biological properties.

The molecular structure of 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid comprises a pyridine ring with hydroxyl, methyl, trifluoromethoxy, and acetic acid groups attached at positions 6, 3, 2, and 4, respectively. The presence of these substituents not only influences the compound's physical properties but also plays a critical role in its reactivity and biological activity. The trifluoromethoxy group, in particular, is known for its electron-withdrawing effects, which can enhance the stability and reactivity of the molecule in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and acetylation reactions. Researchers have explored various reaction conditions, such as temperature control and solvent selection, to optimize the yield and purity of the product. These studies have highlighted the importance of precise stoichiometric control and reaction monitoring to achieve high-quality products.

In terms of applications, 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for drug development due to its ability to modulate key biological pathways. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, its unique structural features make it a promising candidate for use in agrochemicals, particularly as a herbicide or fungicide.

The compound's role in materials science is another area of active research. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor applications. Recent studies have focused on its use in designing highly selective sensors for detecting heavy metal ions in environmental samples.

From an environmental standpoint, understanding the fate and transport of 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid in natural systems is crucial for assessing its potential impact on ecosystems. Research has shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, with specific bacterial strains demonstrating efficient degradation capabilities.

In conclusion, 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806718-34-2) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique molecular structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.